Cas no 1217623-85-2 (Raclopride-d5 Hydrochloride)

• Product Name: Raclopride-d5 Hydrochloride
• CAS No: 1217623-85-2
• MF: C₁₅H₂₁Cl₃N₂O₃
• MW: 388.72864985466
• CID: 4552848
• Update Time: 2025-10-22

Raclopride-d5 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Raclopride
• 3,5-dichloro-2-hydroxy-6-methoxy-N-[[(2S)-1-(1,1,2,2,2-pentadeuterioethyl)pyrrolidin-2-yl]methyl]benzamide:hydrochloride
• Raclopride-d5 Hydrochloride

• Inchi： 1S/C15H20Cl2N2O3.ClH/c1-3-19-6-4-5-9(19)8-18-15(21)12-13(20)10(16)7-11(17)14(12)22-2;/h7,9,20H,3-6,8H2,1-2H3,(H,18,21);1H/t9-;/m0./s1/i1D3,3D2;
• InChI Key： ITLUETSTZABOFM-PODUPYNBSA-N
• SMILES： C(NC[C@@H]1CCCN1C([2H])([2H])C([2H])([2H])[2H])(=O)C1=C(OC)C(Cl)=CC(Cl)=C1O.[H]Cl

Additional information on Raclopride-d5 Hydrochloride

Comprehensive Analysis of Raclopride-d5 Hydrochloride (CAS No. 1217623-85-2): Applications and Research Insights

Raclopride-d5 Hydrochloride (CAS No. 1217623-85-2) is a deuterated analog of the well-known dopamine D2 receptor antagonist, Raclopride. This labeled compound has gained significant attention in neuroscience and pharmaceutical research due to its unique isotopic properties, which enhance its utility in mass spectrometry and pharmacokinetic studies. The incorporation of five deuterium atoms (d5) improves metabolic stability, making it a valuable tool for tracer experiments and receptor binding assays.

In recent years, the demand for deuterated compounds like Raclopride-d5 Hydrochloride has surged, driven by advancements in precision medicine and neuropharmacology. Researchers frequently search for terms such as "deuterated drug applications" or "isotope-labeled receptor antagonists," reflecting the growing interest in stable isotope techniques. This compound’s ability to provide clearer data in PET imaging and dopamine pathway studies aligns with current trends in neurodegenerative disease research, including Parkinson’s and schizophrenia.

The chemical structure of Raclopride-d5 Hydrochloride features a benzamide core with deuterium substitutions at critical positions, ensuring minimal interference with biological activity while offering superior analytical performance. Its high purity (>98%) and consistent batch-to-batch reproducibility make it a preferred choice for quantitative bioanalysis. Laboratories often pair it with LC-MS/MS (liquid chromatography-tandem mass spectrometry) to achieve unparalleled sensitivity in detecting low-abundance biomarkers.

One of the most searched questions related to this compound is: "How does Raclopride-d5 differ from non-deuterated Raclopride?" The answer lies in its enhanced metabolic resistance. Deuterium’s kinetic isotope effect slows enzymatic degradation, extending the compound’s half-life in vivo. This property is particularly valuable for longitudinal studies requiring sustained receptor occupancy measurements. Additionally, its use in competitive binding assays helps elucidate dopamine D2 receptor dynamics, a hot topic in neuropsychiatric drug development.

From an industrial perspective, Raclopride-d5 Hydrochloride is synthesized under stringent GMP-like conditions to meet regulatory standards for preclinical research. Its applications span academic institutions, pharmaceutical R&D, and contract research organizations (CROs). The compound’s role in translational research bridges gaps between in vitro findings and clinical outcomes, addressing frequent queries like "Can deuterated compounds improve drug efficacy?"

Emerging discussions in personalized therapy highlight the potential of isotope-labeled probes like Raclopride-d5 Hydrochloride to tailor treatments based on individual metabolic profiles. Searches for "deuterium in CNS drug design" underscore this trend. Furthermore, its compatibility with high-throughput screening platforms positions it as a cornerstone in modern neurochemical discovery pipelines.

In summary, Raclopride-d5 Hydrochloride (CAS No. 1217623-85-2) exemplifies the convergence of isotope chemistry and neuroscience. Its versatility in addressing cutting-edge research questions—from receptor mapping to drug metabolism studies—ensures its relevance in an era prioritizing data-driven therapeutics. As the scientific community continues to explore dopaminergic signaling, this compound remains indispensable for unlocking new dimensions in brain health innovation.